3-Bromo-5-(3-trifluoromethoxyphenyl)phenol

• IUPAC Name: 3-bromo-5-[3-(trifluoromethoxy)phenyl]phenol
• InChI: InChI=1S/C13H8BrF3O2/c14-10-4-9(5-11(18)7-10)8-2-1-3-12(6-8)19-13(15,16)17/h1-7,18H
• InChI Key: PYDPSXNDXRGJGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C13H8BrF3O2
• DSSTOX Substance ID: DTXSID00686469
• Molecular Weight: 333.10 g/mol
• CAS No.: 1261964-60-6

Description

3-Bromo-5-(3-trifluoromethoxyphenyl)phenol: is an organic compound with the molecular formula C13H8BrF3O2 It is characterized by the presence of a bromine atom, a trifluoromethoxy group, and a phenol group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol typically involves the following steps:

Trifluoromethoxylation: The trifluoromethoxy group can be introduced using a trifluoromethylating agent such as trifluoromethyl iodide (CF3I) in the presence of a base and a catalyst.

Industrial Production Methods: Industrial production of this compound may involve large-scale bromination and trifluoromethoxylation processes, utilizing continuous flow reactors to ensure efficient and consistent production. The reaction conditions are optimized to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: The bromine atom in 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles such as amines or thiols.

Oxidation Reactions: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The compound can undergo reduction reactions to remove the bromine atom or reduce the phenol group to a hydroxy group.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide (NaN3) or potassium thiocyanate (KSCN) in the presence of a polar aprotic solvent like dimethylformamide (DMF).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous conditions.

Major Products:

• Substituted phenols
• Quinones
• Hydroxy derivatives

Scientific Research Applications

Chemistry: 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its unique functional groups make it a versatile intermediate for creating complex molecules.

Biology: In biological research, this compound can be used as a probe to study enzyme interactions and receptor binding due to its phenolic structure and the presence of the trifluoromethoxy group, which can enhance binding affinity.

Medicine: The compound has potential applications in medicinal chemistry for the development of new drugs, particularly those targeting specific enzymes or receptors. Its unique structure may provide enhanced pharmacokinetic properties.

Industry: In the industrial sector, 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol can be used in the production of specialty chemicals, polymers, and materials with specific properties such as increased thermal stability or resistance to degradation.

Mechanism of Action

The mechanism by which 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol exerts its effects involves interactions with molecular targets such as enzymes and receptors. The phenol group can form hydrogen bonds with active sites, while the trifluoromethoxy group can enhance binding affinity through hydrophobic interactions. The bromine atom can participate in halogen bonding, further stabilizing the interaction with the target molecule.

Comparison with Similar Compounds

3-Bromo-5-(trifluoromethyl)phenol: Similar structure but with a trifluoromethyl group instead of a trifluoromethoxy group.

3-Bromo-5-(trifluoromethyl)aniline: Similar structure but with an amino group instead of a phenol group.

3-Bromo-5-(trifluoromethyl)benzoic acid: Similar structure but with a carboxylic acid group instead of a phenol group.

Uniqueness: 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol is unique due to the presence of both a trifluoromethoxy group and a phenol group, which provide distinct chemical properties and reactivity. The combination of these functional groups allows for diverse applications in various fields of research and industry.